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Compound of Interest

N,N"-Bis(3-
Compound Name:
aminopropyl)ethylenediamine

Cat. No.: B1203904

In-Depth Technical Guide: N,N'-Bis(3-
aminopropyl)ethylenediamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on N,N'-Bis(3-aminopropyl)ethylenediamine, a tetra-
amine compound utilized in various scientific applications, including polymer synthesis and
pharmaceutical development.

Physicochemical Data

N,N'-Bis(3-aminopropyl)ethylenediamine is a linear tetra-amine characterized by a central
ethylenediamine core with two 3-aminopropyl groups attached to the nitrogen atoms.[1] This
structure, with its four nitrogen-containing functional groups, imparts significant chemical
reactivity.[1]

The key quantitative properties of this compound are summarized below for easy reference
and comparison.
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Property Value Source

Molecular Formula C8H22N4 2131141151161

Molecular Weight 174.29 g/mol [11[2][3]1[5]16]
N'-[2-(3-

IUPAC Name aminopropylamino)ethyl]propa [5]

ne-1,3-diamine

CAS Number 10563-26-5 [31[4]
Density 0.952 g/mL at 25°C [2]
Boiling Point 150-160°C at 5 mm Hg [2]

Structural Representation

The molecular structure of N,N'-Bis(3-aminopropyl)ethylenediamine is crucial for

understanding its chemical behavior and potential applications. The following diagram

illustrates the connectivity of the atoms.

Caption: Molecular structure of N,N'-Bis(3-aminopropyl)ethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N'-Bis(3-aminopropyl)ethylenediamine molecular
weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203904#n-n-bis-3-aminopropyl-ethylenediamine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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